Cas no 1892853-56-3 (2-methyl-2-2-(pyrrolidin-1-yl)phenylpropanal)

• Product Name: 2-methyl-2-2-(pyrrolidin-1-yl)phenylpropanal
• CAS No: 1892853-56-3
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5964954
• PubChem ID: 117047557
• Update Time: 2025-10-23

2-methyl-2-2-(pyrrolidin-1-yl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-2-(pyrrolidin-1-yl)phenylpropanal
• 2-methyl-2-[2-(pyrrolidin-1-yl)phenyl]propanal
• EN300-1758929
• 1892853-56-3

• Inchi： 1S/C14H19NO/c1-14(2,11-16)12-7-3-4-8-13(12)15-9-5-6-10-15/h3-4,7-8,11H,5-6,9-10H2,1-2H3
• InChI Key： HLPLJWFDYBSSIH-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CC=CC=1N1CCCC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-methyl-2-2-(pyrrolidin-1-yl)phenylpropanal

Comprehensive Overview of 2-methyl-2-2-(pyrrolidin-1-yl)phenylpropanal (CAS No. 1892853-56-3): Properties, Applications, and Industry Insights

The compound 2-methyl-2-2-(pyrrolidin-1-yl)phenylpropanal (CAS No. 1892853-56-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a pyrrolidine ring and an aldehyde functional group, this compound serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly for targeting neurological and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

One of the key reasons behind the rising interest in 2-methyl-2-2-(pyrrolidin-1-yl)phenylpropanal is its role in the development of small-molecule inhibitors and modulators. The pyrrolidine moiety, a common pharmacophore, enhances binding affinity to biological targets, making it valuable in designing drugs for conditions like Parkinson’s disease and diabetes. Recent studies highlight its utility in structure-activity relationship (SAR) studies, where subtle modifications to its scaffold can yield compounds with improved efficacy and selectivity.

From a synthetic perspective, the aldehyde group in 2-methyl-2-2-(pyrrolidin-1-yl)phenylpropanal offers reactivity for further derivatization, enabling the creation of diverse chemical libraries. This aligns with the pharmaceutical industry’s focus on high-throughput screening and fragment-based drug design. Additionally, its stability under various conditions makes it a reliable building block for multi-step synthesis, addressing the need for scalable and cost-effective production methods.

Environmental and regulatory considerations are also driving innovation around this compound. With increasing emphasis on green chemistry, researchers are exploring sustainable synthetic routes for 2-methyl-2-2-(pyrrolidin-1-yl)phenylpropanal, such as catalytic methods and solvent-free reactions. These efforts resonate with global trends toward reducing waste and energy consumption in chemical manufacturing, a topic frequently searched in academic and industrial forums.

Beyond pharmaceuticals, 2-methyl-2-2-(pyrrolidin-1-yl)phenylpropanal has potential applications in material science and agrochemicals. Its structural motifs could be leveraged to develop advanced polymers or crop protection agents, though these areas remain underexplored. As interdisciplinary research gains momentum, this compound may emerge as a cornerstone in diverse fields, answering the growing demand for multi-functional chemicals.

In conclusion, 2-methyl-2-2-(pyrrolidin-1-yl)phenylpropanal (CAS No. 1892853-56-3) represents a promising candidate for both academic and industrial applications. Its adaptability, combined with the broader shift toward precision medicine and sustainable chemistry, positions it as a molecule of significant future relevance. Ongoing research will likely uncover new dimensions of its utility, solidifying its place in the next generation of chemical innovation.